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For Researchers, Scientists, and Drug Development Professionals

The accurate and precise quantification of mercury in various sample matrices is critical across

numerous fields of research and development, from environmental monitoring to

pharmaceutical quality control. Gold-amalgamation mercury analyzers are renowned for their

sensitivity and specificity in detecting even trace amounts of this heavy metal. This guide

provides an objective comparison of the performance of three leading commercial analyzers:

the Tekran 2700, the Nippon Instruments Corporation (NIC) MA-3000, and the Lumex RA-

915M. The information presented is a synthesis of manufacturer specifications and available

research data.

I. Comparative Performance Data
The following table summarizes the key performance specifications of the Tekran 2700, NIC

MA-3000, and Lumex RA-915M, based on available documentation. It is important to note that

performance can vary depending on the sample matrix and analytical conditions.
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Feature Tekran 2700 NIC MA-3000
Lumex RA-915M
with PYRO-915+

Detection Principle

Cold Vapor Atomic

Fluorescence

Spectrometry

(CVAFS)[1][2]

Cold Vapor Atomic

Absorption

Spectrometry

(CVAAS)[3]

Zeeman Atomic

Absorption

Spectrometry with

High-Frequency

Modulation (ZAAS-

HFM)[4]

Method of Analysis

Dual amalgamation,

purge and trap, gas

chromatography (GC)

separation[2]

Direct thermal

decomposition, gold

amalgamation[3]

Direct thermal

decomposition (with

PYRO-915+)[5]

Method Detection

Limit (MDL)

0.002 ng/L (for

methylmercury in

water)[1][2][6]

< 0.001 ng[2]

0.5 µg/kg (for solids)

[4], 0.1 ng/L (for water

with RP-92)[7]

Dynamic Range

Not explicitly stated,

but designed for ultra-

trace analysis

Up to 70,000 ng[8]
Up to 6 orders of

magnitude[7]

Analysis Time per

Sample
< 7 minutes[6][9]

Approximately 5

minutes[10]

1-3 minutes for direct

analysis[5]

Sample Types

Waters, tissues, solids

(after

digestion/extraction)

[1]

Solids, liquids,

gaseous samples

without

pretreatment[3][8]

Solids, liquids, gases

(with various

attachments)[7]

Key Features

Automated, EPA

Method 1630

compliant, GC for

speciation[2][10]

100-position

autosampler,

compliant with US

EPA 7473[8][10]

Portable, real-time

analysis for air,

versatile

attachments[4][11]

II. Experimental Protocols
The following are generalized experimental protocols for the analysis of mercury in solid and

liquid samples, based on established methodologies such as US EPA Methods 1631 and 7473,
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which are commonly employed by these types of analyzers.[1][12][13]

A. Analysis of Liquid Samples (e.g., Water) by CVAFS
(similar to Tekran 2700)
This protocol is based on the principles of US EPA Method 1631 for the determination of

mercury in water.[13][14]

Sample Preparation: An aqueous sample is oxidized using a reagent like bromine

monochloride (BrCl) to convert all forms of mercury to Hg(II).

Reduction: The excess oxidizer is neutralized, and then a reducing agent, such as stannous

chloride (SnCl₂), is added to reduce Hg(II) to volatile elemental mercury (Hg⁰).

Purge and Trap: The elemental mercury is purged from the solution with an inert gas (e.g.,

argon) and collected on a gold trap (amalgamation).

Thermal Desorption and Detection: The gold trap is heated, releasing the mercury vapor.

The vapor is then carried to a second gold trap for focusing. Finally, it is desorbed again and

carried into the CVAFS detector for quantification.

B. Analysis of Solid Samples by Thermal Decomposition
and CVAAS/ZAAS (similar to NIC MA-3000 and Lumex
RA-915M with PYRO-915+)
This protocol is based on the principles of US EPA Method 7473 for the determination of

mercury in solids.[11][12][15]

Sample Introduction: A solid sample is weighed into a sample boat and introduced into the

analyzer. No pre-digestion is typically required.[3][8]

Thermal Decomposition: The sample is heated in a furnace, typically in a stream of oxygen,

to thermally decompose the sample matrix and release all forms of mercury as elemental

vapor.
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Catalysis and Amalgamation: The gas stream passes through a catalyst to remove

interfering compounds. The mercury vapor is then selectively trapped on a gold

amalgamator.

Desorption and Detection: The amalgamator is rapidly heated, releasing the mercury vapor,

which is then carried by the gas stream into the atomic absorption spectrometer for

quantification.

III. Visualizing the Analytical Workflow
The following diagram illustrates a generalized experimental workflow for the determination of

mercury in a solid sample using a gold-amalgamation analyzer with thermal decomposition.

Sample Preparation Automated Analysis

Solid Sample Weighing Autosampler Introduction Thermal Decomposition
in Furnace

Catalytic Conversion
& Interference Removal

Gold Amalgamation
(Mercury Trapping)

Atomic Absorption or
Fluorescence Detection

Data Acquisition
& Processing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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